Cas no 23897-15-6 (Trimesitylphosphine)

• Product Name: Trimesitylphosphine
• CAS No: 23897-15-6
• MF: C₂₇H₃₃P
• MW: 388.524688482285
• MDL: MFCD00014912
• CID: 88480
• PubChem ID: 24864641
• Update Time: 2025-04-18

Trimesitylphosphine Chemical and Physical Properties

Names and Identifiers

• Trimesitylphosphine
• Tris(2,4,6-trimethylphenyl)phosphine
• tris(2,4,6-trimethylphenyl)phosphane
• trimesitylphosphane
• FT-0638369
• MFCD00014912
• CS-W009737
• SY061784
• J-015263
• DTXSID00369902
• IDXDWPWXHTXJMZ-UHFFFAOYSA-N
• AKOS015914477
• Phosphine, tris(2,4,6-trimethylphenyl)-
• SCHEMBL301709
• Tris(2,4,6-trimethylphenyl)phosphine, 97%
• F14989
• AS-57164
• 23897-15-6
• A816972
• DB-046287

• MDL： MFCD00014912
• Inchi： 1S/C27H33P/c1-16-10-19(4)25(20(5)11-16)28(26-21(6)12-17(2)13-22(26)7)27-23(8)14-18(3)15-24(27)9/h10-15H,1-9H3
• InChI Key： IDXDWPWXHTXJMZ-UHFFFAOYSA-N
• SMILES： P(C1C(C)=CC(C)=CC=1C)(C1C(C)=CC(C)=CC=1C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 388.23200
• Monoisotopic Mass: 388.232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: powder
• Melting Point: 185-188 °C (lit.)
• Boiling Point: 491.1±45.0 °C at 760 mmHg
• Flash Point: 266.2±35.0 °C
• Solubility: Insuluble (1.6E-7 g/L) (25 ºC),
• Water Partition Coefficient: Insoluble in water.
• PSA: 13.59000
• LogP: 6.22040
• Solubility: Not determined
• Vapor Pressure: No data available

Trimesitylphosphine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Argon filled storage